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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Inosine-13C5, a stable isotope-
labeled nucleoside crucial for metabolic research and drug development. This document details
its chemical properties, structure, and applications, with a focus on its use in stable isotope
tracing studies.

Introduction to Inosine-13C5

Inosine-13C5 is a non-radioactive, stable isotope-labeled form of inosine. In this molecule, five
carbon atoms in the ribose sugar moiety are replaced with the heavy isotope carbon-13 (*3C).
This labeling makes Inosine-13C5 an invaluable tool for tracing the metabolic fate of inosine in
biological systems without the need for radioactive tracers.

Inosine itself is an endogenous purine nucleoside formed from the deamination of adenosine. It
plays significant roles in various physiological processes, exhibiting anti-inflammatory,
immunomodulatory, and neuroprotective effects.[1] As a stable isotope-labeled analog,
Inosine-13C5 allows researchers to quantitatively track its uptake, metabolism, and
incorporation into downstream metabolic pathways using techniques such as mass
spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[2]
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Chemical Structure and Properties

The chemical structure of Inosine-13C5 is identical to that of inosine, with the exception of the
five carbon atoms in the ribofuranose ring being 13C.

IUPAC Name: 9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl-13C)tetrahydrofuran-2-yl-
2,3,4,5-13C4)-1,9-dihydro-6H-purin-6-one[1]

Chemical Structure:
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Quantitative Data Summary

The following table summarizes the key quantitative data for Inosine-13C5.
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Property Value Source(s)
Molecular Formula Cs13CsH12N40s [3]
Molecular Weight 273.19 g/mol [3]
Appearance White to Off-white Solid [1]
Purity =>98% [1]
Isotopic Enrichment >99 atom % 13C [4]

- Soluble in DMSO (10 mg/mL)
Solubility 4 Wat [1][3]
and Water.

Storage Store at -20°C. [3]

Applications in Research and Drug Development

The primary application of Inosine-13C5 is in metabolic flux analysis (MFA) and stable isotope
tracing studies. These experiments are critical for understanding cellular metabolism in both
healthy and diseased states.

» Metabolic Pathway Tracing: Researchers use Inosine-13C5 to trace the pathways of inosine
metabolism, including its conversion to hypoxanthine and ribose-1-phosphate, and the
subsequent entry of these molecules into the pentose phosphate pathway (PPP), glycolysis,
and the Krebs cycle.[5]

 Alternative Carbon Source Studies: Studies have shown that inosine can serve as an
alternative carbon source for certain cell types, such as activated T-cells, particularly under
glucose-restricted conditions. Inosine-13C5 is instrumental in elucidating the metabolic
rewiring that allows for this adaptation.[5]

» Drug Development: In drug development, stable isotope-labeled compounds like Inosine-
13C5 are used as internal standards for quantitative analysis in pharmacokinetic and
pharmacodynamic studies using NMR, GC-MS, or LC-MS.[1]

Experimental Protocols
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The following is a generalized protocol for a stable isotope tracing experiment in cultured

mammalian cells using Inosine-13C5. This protocol is intended as a template and may require

optimization based on the specific cell line and experimental objectives.

Cell Culture and Labeling

Cell Seeding: Plate the mammalian cells of interest in standard culture dishes or multi-well
plates and grow to the desired confluency (typically 70-80%).

Media Preparation: Prepare the labeling medium by supplementing glucose-free and serum-
free base medium with dialyzed fetal bovine serum (if required) and a known concentration
of Inosine-13C5. The unlabeled glucose concentration should be adjusted based on the
experimental design (e.g., glucose-restricted conditions).

Labeling Initiation: Aspirate the standard culture medium from the cells and wash the cells
once with sterile phosphate-buffered saline (PBS).

Incubation: Add the pre-warmed Inosine-13C5 labeling medium to the cells and incubate for
a predetermined period. For steady-state analysis, this is often 24 hours or until the labeling
of key downstream metabolites has reached a plateau.

Metabolite Extraction

Quenching: To halt metabolic activity, rapidly aspirate the labeling medium and wash the
cells with ice-cold PBS.

Extraction: Immediately add a pre-chilled extraction solvent (e.g., 80% methanol) to the cells.

Cell Lysis and Collection: Incubate the plates at -80°C for at least 15 minutes to precipitate
proteins. Scrape the cells from the plate and transfer the cell lysate/methanol mixture to a
microcentrifuge tube.

Centrifugation: Centrifuge the tubes at high speed (e.g., 14,000 x g) at 4°C for 10-15 minutes
to pellet cell debris and proteins.

Supernatant Collection: Carefully collect the supernatant containing the polar metabolites
and transfer it to a new tube.
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» Drying: Dry the metabolite extracts completely using a vacuum concentrator. The dried
extracts can be stored at -80°C until analysis.

LC-MS Analysis

o Sample Reconstitution: Reconstitute the dried metabolite extracts in a suitable solvent for
liquid chromatography-mass spectrometry (LC-MS) analysis (e.g., a mixture of water and
acetonitrile).

o Chromatographic Separation: Separate the metabolites using an appropriate LC method,
such as hydrophilic interaction liquid chromatography (HILIC) for polar metabolites.

o Mass Spectrometry Detection: Analyze the eluent using a high-resolution mass spectrometer
to detect and quantify the mass isotopologues of the metabolites of interest.

o Data Analysis: Process the raw data to determine the fractional labeling of each metabolite,
which reflects the incorporation of the 13C label from Inosine-13C5. This data can then be
used for metabolic flux analysis.

Visualization of Inosine Metabolism

The following diagrams illustrate key aspects of inosine metabolism and a typical experimental
workflow for its study using Inosine-13C5.

Inosine Catabolic Pathway

This diagram shows the breakdown of inosine into hypoxanthine and ribose-1-phosphate, and
their entry into subsequent metabolic pathways.
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Caption: Catabolism of Inosine by Purine Nucleoside Phosphorylase.
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Experimental Workflow for Inosine-13C5 Isotope Tracing

This diagram outlines the major steps in a stable isotope tracing experiment using Inosine-
13C5.
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Caption: Workflow for Inosine-13C5 Stable Isotope Tracing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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